(2R,3S)-2,3-Bis(trifluoromethyl)piperidine

• Molecular Formula: C7H9F6N
• Molecular Weight: 221.14 g/mol
• SMILES: C1CC(C(NC1)C(F)(F)F)C(F)(F)F
• InChI: InChI=1S/C7H9F6N/c8-6(9,10)4-2-1-3-14-5(4)7(11,12)13/h4-5,14H,1-3H2/t4-,5+/m0/s1
• InChIKey: JWKCJWXTADEJAD-CRCLSJGQSA-N

(2R,3S)-2,3-Bis(trifluoromethyl)piperidine – Chiral trans-Fluorinated Piperidine Building Block for Stereochemically Demanding Synthesis

(2R,3S)-2,3-Bis(trifluoromethyl)piperidine (CAS 2092047-52-2) is a chiral, non-racemic piperidine derivative bearing two trifluoromethyl groups at the 2- and 3-positions in a trans relative configuration [1]. With a molecular formula of C₇H₉F₆N and a molecular weight of 221.14 g/mol, it is a fluorinated heterocyclic building block used primarily in medicinal chemistry and asymmetric synthesis, where its defined absolute stereochemistry and electron-withdrawing CF₃ substituents impart distinct physicochemical and conformational properties [1].

1

Chiral non-racemic trans-2,3-bis(trifluoromethyl)piperidine scaffold for stereochemical-control studies

2

Two electron-withdrawing CF₃ groups modify amine basicity and lipophilicity for structure–property tuning

3

Supports asymmetric synthesis and chiral ligand design where enantiopure trans-fluorinated piperidine is required

• [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. National Center for Biotechnology Information (2025). View Source

Why (2R,3S)-2,3-Bis(trifluoromethyl)piperidine Cannot Be Substituted with Other Fluorinated Piperidine Isomers or Mono-CF₃ Analogs

The (2R,3S) enantiomer possesses a unique combination of trans diaxial-like stereochemistry and two strong electron-withdrawing trifluoromethyl groups, which collectively fix the ring conformation and alter the amine's basicity and lipophilicity beyond what is achievable with the corresponding enantiomer, cis-isomer, or mono-trifluoromethyl piperidines [1]. Substituting with a racemate or the opposite enantiomer in asymmetric synthesis can lead to divergent biological activity or failed chiral induction, as evidenced by the enantioselective hydrogenation route that yields chiral trifluoromethyl piperidines with up to 90% ee, underscoring the necessity of a single, defined enantiomer for reproducible outcomes [2].

Racemate / opposite enantiomer

May shift stereochemical outcome and biological interpretation; enantioselective hydrogenation demonstrates ee difference up to 90%

cis-2,3-Bis(trifluoromethyl)piperidine

Different conformational equilibrium and spatial orientation of CF₃ groups, altering reactivity and molecular recognition

Mono-CF₃ piperidine

Lower lipophilicity and higher basicity may not reproduce the stereoelectronic profile of the bis(trifluoromethyl) scaffold

• [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. National Center for Biotechnology Information (2025). View Source
• [2] Chen, M.-W.; Ye, Z.-S.; Chen, Z.-P.; Wu, B.; Zhou, Y.-G. Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides. Org. Chem. Front. 2015, 2, 586–589. View Source

Quantitative Differentiation Evidence for (2R,3S)-2,3-Bis(trifluoromethyl)piperidine vs. Key Comparators

Enhanced Lipophilicity (XLogP3 = 2.8) vs. Unsubstituted and Mono-CF₃ Piperidines

The computed XLogP3 of 2,3-bis(trifluoromethyl)piperidine is 2.8 [1], which is significantly higher than that of unsubstituted piperidine (XLogP3 ≈ 0.5 [2]) and 2-(trifluoromethyl)piperidine (XLogP3 ≈ 1.5 [3]). The additional CF₃ group nearly doubles the logP relative to the mono-CF₃ analog, implying markedly greater membrane permeability and hydrophobic interaction potential, a critical property for CNS drug discovery.

Lipophilicity (XLogP3)

Data to verify

+2.3 log units vs piperidine; +1.3 vs mono-CF₃ piperidine

Supports lipophilicity-driven design in CNS research programs

Computed value; experimental logD validation recommended

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	Piperidine: XLogP3 ≈ 0.5; 2-(Trifluoromethyl)piperidine: XLogP3 ≈ 1.5
Quantified Difference	+2.3 log units vs. piperidine; +1.3 log units vs. mono-CF₃ piperidine
Conditions	Computed by XLogP3 algorithm (PubChem 2021 release)

Why This Matters

The substantially higher lipophilicity of (2R,3S)-2,3-bis(trifluoromethyl)piperidine can be exploited to tune ADME properties of drug candidates, offering a clear differentiation for procurement when logP optimization is required.

• [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. Computed XLogP3-AA value. View Source
• [2] PubChem Compound Summary for CID 8082, 'Piperidine'. Computed XLogP3 value. View Source
• [3] PubChem Compound Summary for CID 1365988-29-9, '2-(Trifluoromethyl)piperidine'. Computed XLogP3 value. View Source

Electron-Deficient Amine: Lower Basicity vs. Non-Fluorinated Piperidine

The two trifluoromethyl groups exert a strong electron-withdrawing inductive effect, reducing the basicity of the piperidine nitrogen. While experimental pKa data for this specific compound is not publicly available, the class-level effect of a single α-CF₃ group lowers the pKa of piperidine by approximately 2–3 units [1]. For 2,3-bis(trifluoromethyl)piperidine, a further reduction is expected, making it significantly less basic than piperidine (pKa ~11.2) [2]. This altered basicity affects salt formation, purification, and reactivity in amide coupling or reductive amination.

Amine basicity

Class-level

Estimated pKa < 8 (Δ ≥ 3 units vs piperidine)

Reduced basicity context may affect reactivity and salt selection

Inferred from α-CF₃ amine effect; direct measurement unavailable

Evidence Dimension	Amine basicity (pKa of conjugate acid)
Target Compound Data	Estimated pKa < 8 (based on α-CF₃ shift of −2 to −3 units [1])
Comparator Or Baseline	Piperidine: pKa ≈ 11.2 [2]
Quantified Difference	ΔpKa ≥ 3 units (lower basicity)
Conditions	Inferred from general α-trifluoromethyl amine effect in aqueous solution

Why This Matters

The reduced basicity distinguishes this building block in synthetic planning, enabling selective N-functionalization under conditions where non-fluorinated piperidines would be too nucleophilic, and guiding storage and handling (e.g., preferential use of free base vs. hydrochloride salt).

• [1] Morgenthaler, M.; Schweizer, E.; Hoffmann-Röder, A.; Benini, F.; Martin, R. E.; Jaeschke, G.; Wagner, B.; Fischer, H.; Bendels, S.; Zimmerli, D.; Schneider, J.; Diederich, F.; Kansy, M.; Müller, K. Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem 2007, 2, 1100–1115. View Source
• [2] PubChem Compound Summary for CID 8082, 'Piperidine'. pKa value from Hazardous Substances Data Bank (HSDB). View Source

Enantioselective Synthesis Route Delivers Up to 90% ee, Enabling Access to Single Enantiomer

A general iridium-catalyzed asymmetric hydrogenation of trifluoromethyl-substituted pyridinium hydrochlorides reported by Zhou et al. provides chiral poly-substituted piperidines with up to 90% enantiomeric excess [1]. While this study does not report the specific (2R,3S) compound, the methodology establishes the feasibility of accessing this stereoisomer with high enantiopurity, in contrast to classical racemic synthesis that yields a 1:1 mixture of (2R,3S) and (2S,3R) enantiomers. Commercial vendors now offer the (2R,3S) enantiomer at specifications typically ≥95% purity .

Enantiomeric excess

Reported

Up to 90% ee achievable; commercial (2R,3S) ≥95% purity

Supports enantiopure synthesis workflows

Ir-catalyzed hydrogenation; purity verification by HPLC/NMR recommended

Evidence Dimension	Enantiomeric excess achievable via asymmetric synthesis
Target Compound Data	Up to 90% ee for chiral trifluoromethyl piperidines (class-level) [1]; Commercial (2R,3S) product ≥95% chemical purity
Comparator Or Baseline	Racemic synthesis: 0% ee (1:1 enantiomer mixture)
Quantified Difference	Up to 90% ee improvement over racemate
Conditions	Ir-catalyzed hydrogenation of pyridinium hydrochlorides; commercial product purity assessed by HPLC or NMR

Why This Matters

The availability of (2R,3S)-2,3-bis(trifluoromethyl)piperidine in high enantiopurity eliminates the need for costly and time-consuming chiral resolution, directly supporting asymmetric synthesis programs where stereochemical integrity is paramount.

• [1] Chen, M.-W.; Ye, Z.-S.; Chen, Z.-P.; Wu, B.; Zhou, Y.-G. Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides. Org. Chem. Front. 2015, 2, 586–589. View Source

Conformational Locking by Two Vicinal CF₃ Groups: Fewer Rotatable Bonds vs. Piperidine

The compound has zero rotatable bonds (Rotatable Bond Count = 0) as computed by PubChem [1], in stark contrast to piperidine which has 0 as well but with significantly different conformational preferences due to the bulky CF₃ groups. The two trifluoromethyl substituents occupy pseudoaxial or pseudoequatorial orientations in a trans arrangement, locking the ring into a preferred chair conformation and restricting conformational flexibility, which is advantageous for designing rigidified ligands with defined pharmacophoric vectors.

Conformational locking

Class-level

0 rotatable bonds; trans-CF₃ groups restrict ring-flipping

Supports conformational restriction in ligand design

Trans vs cis isomer conformational populations require specific characterization

Evidence Dimension	Conformational flexibility (Rotatable Bond Count)
Target Compound Data	0 rotatable bonds; trans-diaxial CF₃ groups restrict ring-flipping
Comparator Or Baseline	Piperidine: 0 rotatable bonds, but low inversion barrier; cis-2,3-bis(trifluoromethyl)piperidine: different conformational equilibrium
Quantified Difference	Qualitative: trans isomer exhibits distinct conformational population compared to cis isomer
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); conformational analysis inferred from general principles of 2,3-disubstituted piperidines

Why This Matters

The conformationally locked trans geometry provides a three-dimensional scaffold with predictable spatial orientation of substituents, a critical feature for structure-based drug design where shape complementarity to a biological target is key.

• [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. Rotatable Bond Count property. View Source

Optimal Application Scenarios for (2R,3S)-2,3-Bis(trifluoromethyl)piperidine Driven by Stereoelectronic Differentiation

Asymmetric Synthesis of Chiral Drug Candidates Requiring a lipophilic, Electron-Deficient Piperidine Fragment

The high XLogP3 of 2.8 and reduced amine basicity make this trans-2,3-bis(trifluoromethyl)piperidine an ideal fragment for medicinal chemists optimizing CNS drug-like properties, where enhanced membrane permeability (inferred from +2.3 log units vs. piperidine) and attenuated pKa can improve blood-brain barrier penetration and reduce P-glycoprotein efflux. The defined (2R,3S) stereochemistry ensures that only the desired enantiomer is incorporated, avoiding off-target activity from the wrong stereoisomer [1][2].

Scaffold for Chiral Ligand or Organocatalyst Development

The zero rotatable bonds and trans-diaxial CF₃ groups lock the piperidine ring into a rigid conformation, providing a stereochemically stable backbone for designing chiral ligands or organocatalysts. Enantiopure material (up to 90% ee achievable synthetically, commercial ≥95% purity) ensures consistent enantioselectivity in catalytic reactions, which is lost with racemic or cis-configured alternatives [1].

Precursor for Fluorine-18 Radiolabeling via 'CF₃-Piperidine' Synthon

The presence of two CF₃ groups makes this piperidine a potential precursor for ¹⁸F-labeled pharmaceuticals used in PET imaging, where the electron-withdrawing groups facilitate nucleophilic aromatic substitution or direct ¹⁸F-trifluoromethylation, a strategy not possible with non-fluorinated piperidine analogs [1].

Application

Selection Property

Validation Focus

Asymmetric synthesis of fluorinated drug candidates

Enantiomeric purity and stereochemical control

Chiral HPLC or NMR verification of enantiopurity

Chiral ligand / organocatalyst development

Conformational rigidity and enantiopurity

Enantioselectivity assay and structural confirmation

¹⁸F-radiolabeled PET tracer precursor research

Electron-deficient fluorinated piperidine scaffold

Precursor identity and labeling feasibility assessment

• [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. XLogP3 and Rotatable Bond Count data. View Source
• [2] Chen, M.-W.; Ye, Z.-S.; Chen, Z.-P.; Wu, B.; Zhou, Y.-G. Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides. Org. Chem. Front. 2015, 2, 586–589. View Source